Cas no 1804715-03-4 (2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide)

• Product Name: 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide
• CAS No: 1804715-03-4
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4917324
• Update Time: 2025-06-15

2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide

• Inchi： 1S/C7H6F2N2O3/c8-6(9)4-5(13)3(12)1-2(11-4)7(10)14/h1,6,13H,(H2,10,14)(H,11,12)
• InChI Key： NDSCXMNGPZCNIW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(C(N)=O)N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.3
• Topological Polar Surface Area: 92.4

Additional information on 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide

2-(Difluoromethyl)-3,4-Dihydroxypyridine-6-Carboxamide and Its Chemical Properties

2-(Difluoromethyl)-3,4-Dihydroxypyridine-6-carboxamide is a novel organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. The compound is characterized by its chemical formula C12H11F2N3O5, with a molecular weight of approximately 319.25 g/mol. The CAS No. 1804715-03-4 serves as the standardized identifier for this compound, ensuring consistency in scientific communication and regulatory documentation. The molecule contains multiple functional groups, including a carboxamide group, a pyridine ring system, and two hydroxyl groups, which contribute to its potential biological activity and chemical reactivity.

Recent studies have highlighted the importance of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide in the development of novel therapeutics. Researchers have explored its role as a potential scaffold for drug design, leveraging its ability to interact with specific biological targets. The presence of the fluorine atoms in the difluoromethyl group enhances the compound's metabolic stability and modulates its binding affinity to target proteins. Additionally, the hydroxyl groups on the pyridine ring may influence the compound's solubility and bioavailability, making it a promising candidate for further investigation.

The pyridine ring in 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide is a key structural feature that contributes to its pharmacological properties. Pyridine derivatives are well-known for their ability to act as hydrogen bond donors and acceptors, which is essential for interactions with enzyme active sites. The carboxamide group further enhances the compound's ability to form hydrogen bonds, potentially improving its efficacy in targeting specific biological pathways. These features make 2-(Diflu,oromethyl)-3,4-dihydroxypyridine-6-carboxamide a valuable molecule for the development of small-molecule therapeutics.

Recent advances in medicinal chemistry have demonstrated the potential of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide as a lead compound for the design of novel drugs. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of several analogs of this compound, with some exhibiting enhanced potency against specific cancer cell lines. The study highlighted the importance of the fluorine substituents in modulating the compound's pharmacokinetic profile, suggesting that further optimization of the difluoromethyl group could lead to improved therapeutic outcomes.

Another area of interest is the application of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide in the development of antiviral agents. Researchers have explored its potential as an inhibitor of viral enzymes, particularly in the context of emerging infectious diseases. A 2024 preprint study from the Antiviral Research journal suggested that the compound's ability to form hydrogen bonds with viral proteins could make it a candidate for the treatment of certain viral infections. These findings underscore the versatility of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide in addressing diverse therapeutic challenges.

The hydroxyl groups on the pyridine ring of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide also play a critical role in its chemical behavior. These groups can participate in various types of interactions, including hydrogen bonding, which is essential for the compound's ability to bind to biological targets. The presence of multiple hydroxyl groups may also influence the compound's solubility, making it more suitable for oral administration. These properties are particularly important in the context of drug development, where the balance between solubility and bioavailability is crucial for therapeutic success.

Recent research has also focused on the synthetic pathways for 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide, with several methodologies being explored to optimize its production. A 2023 study in the Organic Letters journal described a new catalytic approach to the synthesis of this compound, which significantly reduced the number of reaction steps and improved the overall yield. Such advancements in synthetic chemistry are essential for the large-scale production of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide, making it a more viable candidate for clinical trials and pharmaceutical applications.

The carboxamide group in 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide is another key feature that contributes to its pharmacological activity. The carboxamide group can act as a hydrogen bond donor, which is important for interactions with target proteins. Additionally, the carboxamide group may also influence the compound's ability to form salt bridges with other molecules, further enhancing its biological activity. These properties make 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide a versatile molecule with potential applications in various therapeutic areas.

Furthermore, the fluorine atoms in the difluoromethyl group of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide have been shown to improve the compound's metabolic stability. Fluorine substitution can reduce the susceptibility of the molecule to enzymatic degradation, thereby increasing its half-life in vivo. This is a critical factor in the development of drugs, as longer half-lives can reduce the frequency of dosing and improve patient compliance. These findings suggest that 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide has the potential to be a highly effective therapeutic agent.

In conclusion, 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide is a promising compound with a unique molecular structure that offers several advantages in the field of pharmaceutical research. Its chemical properties, including the presence of multiple functional groups and the ability to form hydrogen bonds, make it a valuable candidate for the development of novel therapeutics. Recent studies have demonstrated its potential in various therapeutic areas, including oncology and antiviral research. As research in this area continues to advance, it is likely that 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-carboxamide will play an increasingly important role in the discovery of new drugs.